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Compound of Interest

Compound Name: Oseltamivir-d3-1

Cat. No.: B12399139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, metabolic

pathway, and analytical applications of Oseltamivir-d3. Oseltamivir-d3 is the deuterium-labeled

version of Oseltamivir, an antiviral medication used to treat and prevent influenza A and B

viruses.[1] Due to the kinetic isotope effect, deuterated compounds like Oseltamivir-d3 are

valuable tools in pharmaceutical research, particularly as internal standards for

pharmacokinetic and metabolic studies, ensuring precise quantification in biological samples.

[2][3][4]

Physicochemical Properties
Oseltamivir-d3 shares its core structure with Oseltamivir, with three hydrogen atoms on the

acetyl group replaced by deuterium. This isotopic substitution results in a slightly higher

molecular weight but does not significantly alter the compound's fundamental chemical

behavior. It is most commonly available as the phosphate salt prodrug or as its active

metabolite, Oseltamivir-d3 acid (also known as Oseltamivir-d3 carboxylate).

Quantitative Data Summary
The key physicochemical properties of Oseltamivir-d3 and its active metabolite are summarized

below for easy comparison.

Table 1: Physicochemical Properties of Oseltamivir-d3 and its Active Metabolite
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Property Oseltamivir-d3
Oseltamivir-d3 Acid
(Carboxylate)

Synonyms Oseltamivir D3, GS 4104-d3
GS 4071-d3, Ro 64-0802-d3,

Oseltamivir-d3 Carboxylic Acid

Molecular Formula C₁₆H₂₅D₃N₂O₄[1] C₁₄H₂₁D₃N₂O₄[5][6]

Molecular Weight 315.42 g/mol [1][7] 287.37 g/mol [5][6][8]

Exact Mass 315.22373762 Da[7] 287.192 Da[9]

CAS Number 1093851-61-6[1] 1242184-43-5[5][6][8]

Appearance White to off-white solid[1]
White to off-white solid

powder[9]

Isotopic Purity >95%[6] >95% (Isotopic Enrichment)[6]

Chemical Purity (HPLC) - >95%[6]

XLogP3-AA 1.1[7] -

Hydrogen Bond Donors 2[7] 3[9]

Hydrogen Bond Acceptors 4[7] 5[9]

Solubility and Stability
Proper handling and storage are critical for maintaining the integrity of analytical standards.

Table 2: Solubility Data
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Compound Solvent Concentration Notes

Oseltamivir-d3 DMSO
100 mg/mL (317.04

mM)[1]

Requires ultrasonic

agitation; hygroscopic.

[1]

Oseltamivir

Phosphate
Water ≥110 mg/mL[10] -

Oseltamivir

Phosphate
DMSO ≥20.3 mg/mL[10]

Requires gentle

warming.[10]

Oseltamivir

Phosphate
Ethanol ≥2.79 mg/mL[10]

Requires gentle

warming and

ultrasonic.[10]

Table 3: Storage and Stability

Form
Storage
Temperature

Duration Reference

Stock Solution -80°C 6 months [1][8]

Stock Solution -20°C 1 month [1][8]

Solid (Powder) -20°C 3 years [9]

Solid (Powder) 4°C 2 years [9]

In Plasma Room Temperature 4 hours Stable[11]

In Plasma -80°C 31 days Stable[11]

In Plasma Freeze-Thaw Cycles 3 cycles Stable[11]

Oseltamivir is chemically stable under recommended storage conditions.[12] It is incompatible

with strong acids/alkalis and strong oxidizing/reducing agents.[12] Studies on non-deuterated

Oseltamivir show that in aqueous oral solutions, stability is pH-dependent, with improved

stability upon the addition of citric acid.[13]
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Mechanism of Action and Metabolism
Oseltamivir itself is an inactive prodrug. Following oral administration, it is readily absorbed and

extensively metabolized by hepatic esterases into its active form, Oseltamivir carboxylate.[14]

[15][16] This active metabolite is a potent and selective inhibitor of the neuraminidase enzyme

of influenza A and B viruses.[8][14]

Neuraminidase is a surface glycoprotein essential for the viral life cycle. It cleaves sialic acid

residues on host cells, which facilitates the release of newly formed virus particles from infected

cells and prevents their aggregation, allowing the virus to spread.[16][17] By blocking this

enzyme, Oseltamivir carboxylate halts the release of virions, thereby curtailing the propagation

of the infection.[16][17]

Metabolic Pathway
The metabolic conversion from the inactive prodrug to the active metabolite is a critical step for

its antiviral activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://go.drugbank.com/drugs/DB00198
https://www.ncbi.nlm.nih.gov/books/NBK539909/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-oseltamivir-phosphate
https://www.medchemexpress.com/oseltamivir-acid-d3.html
https://go.drugbank.com/drugs/DB00198
https://synapse.patsnap.com/article/what-is-the-mechanism-of-oseltamivir-phosphate
https://www.droracle.ai/articles/464551/what-is-the-mechanism-of-action-of-oseltamivir-tamiflu-in-treating-influenza
https://synapse.patsnap.com/article/what-is-the-mechanism-of-oseltamivir-phosphate
https://www.droracle.ai/articles/464551/what-is-the-mechanism-of-action-of-oseltamivir-tamiflu-in-treating-influenza
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oral Administration

Liver

Oseltamivir-d3
(Inactive Prodrug)

Hepatic Esterases

Hydrolysis

Oseltamivir-d3 Carboxylate
(Active Metabolite)

Click to download full resolution via product page

Caption: Metabolic activation of Oseltamivir-d3 prodrug in the liver.

Mechanism of Viral Inhibition
The active carboxylate metabolite directly interferes with the influenza virus life cycle.
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Caption: Inhibition of viral neuraminidase by the active metabolite.

Experimental Protocols and Applications
The primary application of Oseltamivir-d3 is as an internal standard for the quantification of

Oseltamivir and its active metabolite, Oseltamivir carboxylate, in biological matrices such as

plasma.[2][11] Its use in methods like liquid chromatography-tandem mass spectrometry (LC-

MS/MS) improves the accuracy and precision of the analysis.[2][11]
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General Experimental Protocol: Quantification in Plasma
via LC-MS/MS
This protocol outlines a typical workflow for using Oseltamivir-d3 as an internal standard.

1. Preparation of Stock and Working Solutions:

Prepare a primary stock solution of Oseltamivir-d3 in a suitable solvent (e.g., DMSO) at a

concentration of 1 mg/mL.

Prepare a working internal standard (IS) solution by diluting the stock solution with a mixture

of methanol and water to a final concentration appropriate for spiking into plasma samples

(e.g., 50 ng/mL).

2. Sample Preparation (Solid Phase Extraction - SPE):

Thaw plasma samples (e.g., 300 µL) obtained from study subjects.

Spike each plasma sample, calibration standard, and quality control sample with a fixed

volume of the Oseltamivir-d3 working IS solution.

Vortex mix the samples.

Perform a solid-phase extraction to remove plasma proteins and other interfering

substances. This typically involves conditioning the SPE cartridge, loading the sample,

washing away impurities, and finally eluting the analytes of interest.

3. LC-MS/MS Analysis:

Chromatographic Separation: Inject the extracted sample onto a reverse-phase HPLC

column (e.g., C18). Use a mobile phase gradient, such as a mixture of methanol and 0.1%

formic acid in water, to separate Oseltamivir, Oseltamivir carboxylate, and the internal

standard.[11]

Mass Spectrometric Detection: Analyze the column eluent using a tandem mass

spectrometer operating in positive ion mode with multiple reaction monitoring (MRM).
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Monitor specific precursor-to-product ion transitions for Oseltamivir, Oseltamivir carboxylate,

and Oseltamivir-d3. The slight mass difference of the deuterated standard allows it to be

distinguished from the non-labeled analyte.

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio (analyte/internal standard)

against the nominal concentration of the calibration standards.

Determine the concentration of Oseltamivir and Oseltamivir carboxylate in the unknown

samples by interpolating their peak area ratios from the linear regression of the calibration

curve. The internal standard corrects for variability in sample extraction and instrument

response.

Analytical Workflow Diagram
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Caption: Bioanalytical workflow using Oseltamivir-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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